Cas no 2226472-28-0 (DBCO-PEG4-Val-Cit-PAB-PNP)

• Product Name: DBCO-PEG4-Val-Cit-PAB-PNP
• CAS No: 2226472-28-0
• MF: C₅₅H₆₆N₈O₁₅
• MW: 1079.16
• CID: 5068819
• PubChem ID: 141635283
• Update Time: 2025-07-21

DBCO-PEG4-Val-Cit-PAB-PNP Chemical and Physical Properties

Names and Identifiers

• DBCO-PEG4-Val-Cit-PAB-PNP
• 2226472-28-0
• CS-0254611
• BP-24520
• 4-((17S,20S)-1-(DBCO-Butanedicarboxylamino)-17-isopropyl-15,18-dioxo-20-(3-ureidopropyl)-3,6,9,12-tetraoxa-16,19-diazahenicosan-21-amido)benzyl (4-nitrophenyl) carbonate
• DBCO-PEG-4-Val-Cit-PAB-PNP

• Inchi： 1S/C55H66N8O15/c1-38(2)51(53(68)60-46(11-7-26-58-54(56)69)52(67)59-43-17-13-39(14-18-43)37-77-55(70)78-45-21-19-44(20-22-45)63(71)72)61-49(65)25-28-73-30-32-75-34-35-76-33-31-74-29-27-57-48(64)23-24-50(66)62-36-42-10-4-3-8-40(42)15-16-41-9-5-6-12-47(41)62/h3-6,8-10,12-14,17-22,38,46,51H,7,11,23-37H2,1-2H3,(H,57,64)(H,59,67)(H,60,68)(H,61,65)(H3,56,58,69)/t46-,51-/m0/s1
• InChI Key： SWICRPUZDLRDGX-YWHGXOANSA-N
• SMILES： C(N1CC2=CC=CC=C2C#CC2=CC=CC=C12)(=O)CCC(=O)NCCOCCOCCOCCOCCC(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CCCNC(=O)N)C(=O)NC1C=CC(COC(=O)OC2C=CC([N+]([O-])=O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 1078.46476343g/mol
• Monoisotopic Mass: 1078.46476343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 78
• Rotatable Bond Count: 33
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 310Ų

Additional information on DBCO-PEG4-Val-Cit-PAB-PNP

Professional Introduction to Compound with CAS No. 2226472-28-0 and Product Name: DBCO-PEG4-Val-Cit-PAB-PNP

The compound with the CAS number 2226472-28-0 and the product name DBCO-PEG4-Val-Cit-PAB-PNP represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique molecular architecture, has garnered considerable attention due to its potential applications in drug delivery systems, bioconjugation techniques, and targeted therapeutic interventions.

The molecular structure of DBCO-PEG4-Val-Cit-PAB-PNP incorporates several key functional groups that contribute to its versatility and efficacy. The presence of a DBCO (7-amino-4-methylcoumarin) moiety enhances its reactivity with various biomolecules, facilitating the development of conjugates for diagnostic and therapeutic purposes. The PEG4 (polyethylene glycol with a molecular weight of 4 kDa) segment improves solubility and biocompatibility, making it an ideal candidate for systemic administration. Additionally, the sequence Val-Cit (valine-citrulline) serves as a linker that enhances stability while maintaining biological activity. The terminal group, PAB-PNP, is particularly noteworthy as it incorporates a protease-sensitive bond, allowing for site-specific cleavage in vivo, which is crucial for targeted drug release.

In recent years, the development of targeted drug delivery systems has been a cornerstone of pharmaceutical innovation. The use of biomaterials that can selectively accumulate in pathological sites while minimizing systemic toxicity has transformed the landscape of therapeutic interventions. The compound DBCO-PEG4-Val-Cit-PAB-PNP exemplifies this trend by leveraging its unique chemical properties to enhance drug targeting and bioavailability. For instance, studies have demonstrated that PEGylated conjugates can prolong circulation time in the bloodstream, reducing clearance rates and allowing for sustained therapeutic effects.

The incorporation of the PAB-PNP moiety into the molecular framework offers another layer of sophistication. This protease-sensitive bond has been strategically designed to undergo cleavage in response to specific enzymatic activity found in tumor microenvironments or infected tissues. Such specificity ensures that the therapeutic payload is released only at the desired site, thereby maximizing efficacy while minimizing off-target effects. This approach aligns with the growing emphasis on precision medicine, where treatments are tailored to individual patient needs based on biological markers and disease characteristics.

Evidence from recent clinical trials supports the potential of compounds like DBCO-PEG4-Val-Cit-PAB-PNP in oncology applications. Researchers have reported promising results using similar PEGylated protease-cleavable linkers in Phase I trials for cancer therapeutics. These studies highlight the compound's ability to enhance drug penetration into tumors and improve treatment outcomes compared to conventional formulations. Furthermore, preclinical studies have shown that such conjugates can reduce immune system responses associated with inflammation, further improving patient tolerance.

Beyond oncology, the utility of DBCO-PEG4-Val-Cit-PAB-PNP extends to other therapeutic areas as well. For example, in infectious diseases research, protease-cleavable linkers have been employed to develop antibiotics that release their active components only within bacterial infections, thereby reducing antibiotic resistance development. Additionally, in immunotherapy, these conjugates have been used to deliver antigens that elicit stronger immune responses by targeting antigen-presenting cells specifically.

The synthesis and characterization of compounds like DBCO-PEG4-Val-Cit-PAB-PNP require meticulous attention to detail to ensure optimal performance. Advanced synthetic techniques must be employed to achieve high purity and yield while maintaining functional group integrity. Techniques such as solid-phase peptide synthesis (SPPS) combined with click chemistry have become indispensable tools in this regard. These methods allow for precise control over molecular architecture while enabling rapid iteration based on empirical data.

The future prospects for compounds like DBCO-PEG4-Val-Cit-PAB-PNP are vast and exciting. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with living organisms in increasingly sophisticated ways. Innovations such as next-generation sequencing (NGS) and machine learning algorithms are accelerating the discovery pipeline by identifying novel targets and optimizing molecular designs for enhanced efficacy.

In conclusion, the compound with CAS number 2226472-28-0, particularly when referred to as DBCO-PEG4-Val-Cit-PAB-PNP, represents a significant breakthrough in pharmaceutical chemistry. Its unique design offers unparalleled opportunities for targeted drug delivery and bioconjugation applications across multiple therapeutic modalities. As research progresses and new methodologies emerge, we can anticipate even more innovative uses for this remarkable molecule.